Cas no 2034597-47-0 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 2034597-47-0
• MF: C₁₉H₁₈ClNO₂S
• MW: 359.8697
• CID: 5354523
• Update Time: 2025-05-23

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-naphthalen-1-ylacetamide
• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-(naphthalen-1-yl)acetamide
• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C19H18ClNO2S/c1-23-16(17-9-10-18(20)24-17)12-21-19(22)11-14-7-4-6-13-5-2-3-8-15(13)14/h2-10,16H,11-12H2,1H3,(H,21,22)
• InChI Key： BIHWUIBJQHREGB-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C([H])([H])C2=C([H])C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C23)=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• XLogP3: 4.4
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide (CAS No. 2034597-47-0): A Comprehensive Overview

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide (CAS No. 2034597-47-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide is composed of a naphthalene ring, a thiophene ring, and a methoxy-substituted ethyl group. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The naphthalene ring provides aromatic stability and hydrophobic characteristics, while the thiophene ring contributes to the compound's electronic properties and potential for forming hydrogen bonds. The methoxy group enhances solubility and can influence the compound's reactivity and binding affinity.

The synthesis of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide typically involves multi-step reactions, including the formation of the thiophene and naphthalene moieties, followed by coupling reactions to assemble the final structure. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, transition-metal-catalyzed cross-coupling reactions have been successfully employed to improve yield and purity, making it more feasible for large-scale production in industrial settings.

In terms of biological activity, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide has shown promising results in various preclinical studies. Research has indicated that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory diseases. Additionally, studies have explored its potential as an anticancer agent due to its ability to inhibit cell proliferation and induce apoptosis in certain cancer cell lines.

One notable study published in the Journal of Medicinal Chemistry investigated the mechanism of action of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide. The researchers found that this compound selectively targets specific signaling pathways involved in inflammation and cancer progression. Specifically, it was shown to modulate the activity of key enzymes such as cyclooxygenase (COX) and protein kinase C (PKC), which are crucial for mediating inflammatory responses and cell survival.

Furthermore, preclinical trials have demonstrated that N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential translation into clinical applications. Ongoing research is focused on optimizing its formulation and delivery methods to enhance its therapeutic efficacy and reduce side effects.

The potential applications of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an attractive candidate for use in diagnostic imaging agents and as a tool in basic research to study cellular processes. For example, recent studies have explored its use as a fluorescent probe to visualize specific cellular targets in live cells.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-(naphthalen-1-yl)acetamide (CAS No. 2034597-47-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutic agents. Continued research into its mechanisms of action, pharmacokinetics, and clinical applications will undoubtedly contribute to advancing our understanding of this compound's full potential.